Cas no 62143-12-8 (1-Octanol, 5-(dimethylamino)-)

1-Octanol, 5-(dimethylamino)- structure
1-Octanol, 5-(dimethylamino)- structure
Product Name:1-Octanol, 5-(dimethylamino)-
CAS No:62143-12-8
MF:C10H23NO
MW:173.295723199844
CID:456595
PubChem ID:12312499
Update Time:2025-04-19

1-Octanol, 5-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1-Octanol, 5-(dimethylamino)-
    • 5-(dimethylamino)octan-1-ol
    • SCHEMBL6888195
    • 62143-12-8
    • DTXSID90487402
    • Inchi: 1S/C10H23NO/c1-4-7-10(11(2)3)8-5-6-9-12/h10,12H,4-9H2,1-3H3
    • InChI Key: VSENWCLWJHUQGY-UHFFFAOYSA-N
    • SMILES: OCCCCC(CCC)N(C)C

Computed Properties

  • Exact Mass: 173.17809
  • Monoisotopic Mass: 173.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 93.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47
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